Benzylhydrazine

• IUPAC Name: benzylhydrazine
• InChI: InChI=1S/C7H10N2/c8-9-6-7-4-2-1-3-5-7/h1-5,9H,6,8H2
• InChI Key: NHOWLEZFTHYCTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNN
• Molecular Formula: C7H10N2
• Related CAS: 1073-62-7 (mono-hydrochloride), 20570-96-1 (di-hydrochloride)
• DSSTOX Substance ID: DTXSID2043749
• Molecular Weight: 122.17 g/mol
• CAS No.: 555-96-4

Description

Benzylhydrazine is an organic compound with the molecular formula C₇H₁₀N₂. It is a colorless to pale yellow liquid that is used in various chemical reactions and industrial applications. This compound is known for its reactivity and is often employed as a building block in the synthesis of more complex molecules .

Mechanism of Action

Mode of Action

The mode of action of benzylhydrazine involves its interaction with its targets. It is synthesized through oxidative amination of benzylic C–H bonds . The resulting aminated products are accessed directly from the reaction of alkylarenes with dialkyl/diphenyl azodicarboxylates using Cu2O/Phen as the catalytic system .

Biochemical Pathways

The synthesis of this compound derivatives via amination of benzylic c (sp3)–h bonds with dialkyl azodicarboxylates suggests that it may play a role in the amination pathways .

Result of Action

The result of this compound’s action is the production of aminated products through the oxidative amination of benzylic C–H bonds . This reaction proceeds smoothly and a decent range of N-substituted hydrazides is synthesized in acceptable to good yields .

Biochemical Analysis

Biochemical Properties

Benzylhydrazine plays a significant role in biochemical reactions, particularly as a pseudo-substrate for certain enzymes. One notable interaction is with bovine serum amine oxidase, where this compound inhibits the enzyme but allows it to recover full activity after a few hours of incubation . The initial phase of this interaction involves a hydrazine-transfer reaction, leading to the formation of a hydrazine-bound enzyme, benzaldehyde, and hydrogen peroxide . This interaction highlights the compound’s ability to form stable intermediates and its potential as a biochemical tool.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. Its interaction with enzymes like bovine serum amine oxidase can affect the production of reactive oxygen species, which in turn can influence cell signaling pathways and gene expression . Additionally, this compound’s ability to form stable intermediates may impact cellular metabolism by altering the availability of key metabolic intermediates.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with enzymes and the formation of stable intermediates. For example, in the case of bovine serum amine oxidase, this compound forms a hydrazine-bound enzyme, which then undergoes further reactions to produce benzaldehyde and hydrogen peroxide . This mechanism highlights the compound’s ability to act as a pseudo-substrate and its potential to modulate enzyme activity through the formation of stable intermediates.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, the inhibition of bovine serum amine oxidase by this compound is reversible, with the enzyme recovering full activity after a few hours of incubation . This temporal aspect is crucial for understanding the compound’s stability and long-term effects on cellular function. Additionally, the formation and decay of intermediates, such as the hydrazine-bound enzyme, can provide insights into the compound’s stability and degradation over time.

Metabolic Pathways

This compound is involved in metabolic pathways that include its interaction with enzymes like bovine serum amine oxidase. The compound’s ability to form stable intermediates, such as the hydrazine-bound enzyme, can influence metabolic flux and the levels of key metabolites . Additionally, the production of reactive oxygen species, such as hydrogen peroxide, can impact various metabolic pathways and cellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Benzylhydrazine can be synthesized through several methods. One common approach involves the reaction of benzyl chloride with hydrazine hydrate. The reaction typically takes place in an aqueous or alcoholic medium under reflux conditions. The general reaction is as follows:

$$C_6H_5CH_2Cl + NH_2NH_2 \rightarrow C_6H_5CH_2NHNH_2 + HCl$$C6​H5​CH2​Cl+NH2​NH2​→C6​H5​CH2​NHNH2​+HCl

Another method involves the oxidative amination of benzylic C-H bonds using alkylarenes and dialkyl or diphenyl azodicarboxylates in the presence of a copper catalyst .

Industrial Production Methods: Industrial production of this compound often employs similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the process may involve continuous flow reactors to enhance efficiency .

Chemical Reactions Analysis

Types of Reactions: Benzylhydrazine undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized to form benzaldehyde and nitrogen gas.

Reduction: It can be reduced to form benzylamine.

Substitution: this compound can participate in nucleophilic substitution reactions, where the hydrazine group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reactions often occur in the presence of bases like sodium hydroxide or potassium carbonate.

Major Products:

Oxidation: Benzaldehyde

Reduction: Benzylamine

Substitution: Various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

Benzylhydrazine has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of hydrazones, which are intermediates in the preparation of various heterocyclic compounds.

Biology: this compound is employed in the study of enzyme inhibition, particularly in the inactivation of peptidylglycine alpha-amidating enzyme.

Industry: this compound is used in the production of agrochemicals and dyes.

Comparison with Similar Compounds

Phenylhydrazine: Similar in structure but with a phenyl group instead of a benzyl group.

Benzhydrazide: Contains a carbonyl group attached to the hydrazine moiety.

N,N-Dimethylhydrazine: A derivative with two methyl groups attached to the nitrogen atoms.

Uniqueness: Benzylhydrazine is unique due to its specific reactivity profile, particularly in nucleophilic substitution reactions and its role as a stabilizing agent in perovskite precursor inks. Its ability to form stable hydrazones makes it valuable in synthetic chemistry .

Synthesis routes and methods I

Procedure details

Triflate 12 was prepared from diethyl hydroxymethylphosphonate (2 g, 11.9 mmol), 2,6-lutidine (2.1 mL, 17.9 mmol), and trifluoromethanesulfonic anhydride (2.5 mL; 14.9 mmol) as described for compound 9. To a solution of phenol 8 (60 mg, 0.10 mmol) in THF (2 mL) was added Cs2CO3 (65 mg, 0.20 mmol) and triflate 12 (45 mg, 0.15 mmol) in THF (0.25 mL). The mixture was stirred at room temperature for 2 h and additional triflate (0.15 mmol) in THF (0.25 mL) was added. After 2 h the reaction mixture was partitioned between EtOAc and saturated NaCl. The organic phase was dried (MgSO4), filtered, and evaporated under reduced pressure. The crude product was chromatographed on silica gel (EtOAc) to give a residue that was purified by chromatography on silica gel (5% 2-propanol/CH2Cl2) to afford the diethylphosphonate as a foam: 1H NMR (CDCl3) δ 7.66 (d, 2H), 7.10 (d, 2H), 6.94 (d, 2H), 6.82 (d, 2H), 5.60 (d, 1H), 4.97 (d, 2H), 4.23-4.13 (m, 6H), 3.93-3.62 (m, 10H), 3.12-2.68 (m, 7H), 1.84-1.44 (m, 3H), 1.31 (t, 6H), 0.88-0.82 (2d, 6H); 31P NMR (CDCl3) δ 17.7; MS (ESI) 729 (M+H).

Synthesis routes and methods II

Procedure details

An excess of K2CO3 (7.5 g) was added to a solution of benzylhydrazine dihydrochloride (7.00 g, 35.9 mmol) in Et2O (100 mL). The mixture was stirred at ambient temperature for 2 hrs and the reaction was quenched with water (20 mL). The organic layer was washed with water and brine and dried with anhydrous Na2SO4, then filtered and concentrated in vacuo to yield benzylhydrazine Compound 1d (4.17 g, 34.2 mmol).